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Compound of Interest

Compound Name: Methyl formimidate hydrochloride

Cat. No.: B8401163 Get Quote

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel

and the protection of the environment. For compounds like methyl formimidate
hydrochloride, a clear and precise disposal plan is essential. This guide provides detailed

procedural information for the safe handling and disposal of this substance, catering to

researchers, scientists, and drug development professionals.

Quantitative Safety Data Summary
While a specific Safety Data Sheet (SDS) for methyl formimidate hydrochloride (CAS 5330-

67-6) is not readily available in public databases, a conservative approach to handling and

disposal is warranted based on the known hazards of structurally similar compounds and

general principles of laboratory safety. The following table summarizes key safety

considerations.
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Hazard Category
Precautionary Measures and Disposal
Considerations

Reactivity

Incompatible with acids, bases, and strong

oxidizing agents.[1] Avoid mixing with these

substances in waste containers.

Toxicity

May be harmful if swallowed or in contact with

skin.[2][3] May cause damage to fertility or an

unborn child.[2][3][4]

Environmental

The product is water-soluble and may spread in

water systems.[1][2][3] Do not let the product

enter drains.[2][4]

Personal Protective Equipment (PPE)

Wear protective gloves, clothing, eye, and face

protection.[1][2][3][4] Use a NIOSH/MSHA or

European Standard EN 149 approved respirator

if exposure limits are exceeded or if irritation is

experienced.[1]

Spill Response

For spills, soak up with inert absorbent material

(e.g., sand, silica gel, acid binder, universal

binder, sawdust).[1][2] Keep in suitable, closed

containers for disposal.[1][2]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place.[1][2] Keep away from

heat, sparks, and flame.[1][2]

Caption: Summary of key safety and handling information for methyl formimidate
hydrochloride, based on data for analogous compounds and general laboratory safety

guidelines.

Detailed Experimental Protocol for Disposal
The following protocol outlines the step-by-step procedure for the safe disposal of methyl
formimidate hydrochloride. This protocol is a general guideline and must be adapted to

comply with local, regional, and national hazardous waste regulations.[1]
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Objective: To safely collect, label, and dispose of methyl formimidate hydrochloride waste in

accordance with institutional and regulatory standards.

Materials:

Appropriate Personal Protective Equipment (PPE):

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or face shield

Lab coat

Hazardous waste container (compatible material, with a tightly sealing lid)

Hazardous waste labels

Inert absorbent material (e.g., vermiculite, sand)

Fume hood

Procedure:

Preparation and PPE:

Before handling the waste, ensure you are wearing the appropriate PPE as listed above.

Conduct all waste handling procedures within a certified chemical fume hood to minimize

inhalation exposure.

Waste Segregation:

Do not mix methyl formimidate hydrochloride waste with other waste streams,

especially incompatible materials such as acids, bases, or strong oxidizing agents.[1]

Store waste in a dedicated, compatible container.

Containerizing Waste:
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For solid waste, carefully transfer it to the designated hazardous waste container.

For solutions containing methyl formimidate hydrochloride, pour the liquid waste into a

compatible, labeled hazardous waste container. Avoid overfilling the container; leave at

least 10% headspace for expansion.

For small quantities of residual material on labware, rinse with a suitable solvent (e.g.,

methanol or ethanol, if compatible with other residues) and collect the rinsate as

hazardous waste.

Labeling:

Immediately label the hazardous waste container with the following information:

The words "Hazardous Waste"

Full chemical name: "Methyl formimidate hydrochloride"

CAS Number: "5330-67-6" (if available and confirmed)

An accurate description of the waste (e.g., "solid," "solution in methanol")

The primary hazards (e.g., "Toxic," "Reactive")

The date the waste was first added to the container.

Your name and lab contact information.

Storage Pending Disposal:

Store the sealed and labeled waste container in a designated satellite accumulation area

within your laboratory.

Ensure the storage area is secure, well-ventilated, and away from sources of ignition or

incompatible chemicals.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[4]

Provide the EHS or disposal company with a complete and accurate description of the

waste.

Documentation:

Maintain a record of the waste generated, including the amount, date of generation, and

date of disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of methyl
formimidate hydrochloride.
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Start: Methyl Formimidate
Hydrochloride Waste

Wear Appropriate PPE
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Segregate from
Incompatible Wastes

Place in a Labeled,
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Contents and Hazards
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Satellite Accumulation Area

Contact EHS for Pickup

End: Proper Disposal
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Caption: A flowchart outlining the procedural steps for the safe disposal of methyl formimidate
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8401163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

